Cas no 16370-26-6 (2-Propen-1-aminium, N,N,N-triethyl-3-phenyl-, bromide)

2-Propen-1-aminium, N,N,N-triethyl-3-phenyl-, bromide structure
16370-26-6 structure
Product Name:2-Propen-1-aminium, N,N,N-triethyl-3-phenyl-, bromide
CAS No:16370-26-6
MF:C15H24BrN
MW:298.261763572693
CID:1347723
PubChem ID:71353801
Update Time:2025-04-20

2-Propen-1-aminium, N,N,N-triethyl-3-phenyl-, bromide Chemical and Physical Properties

Names and Identifiers

    • 2-Propen-1-aminium, N,N,N-triethyl-3-phenyl-, bromide
    • triethyl(3-phenylprop-2-enyl)azanium,bromide
    • 16370-26-6
    • N,N,N-Triethyl-3-phenylprop-2-en-1-aminium bromide
    • DTXSID00778515
    • Inchi: 1S/C15H24N.BrH/c1-4-16(5-2,6-3)14-10-13-15-11-8-7-9-12-15;/h7-13H,4-6,14H2,1-3H3;1H/q+1;/p-1
    • InChI Key: LRFNXJDAHIKEMT-UHFFFAOYSA-M
    • SMILES: [Br-].[N+](CC=CC1C=CC=CC=1)(CC)(CC)CC

Computed Properties

  • Exact Mass: 297.10921g/mol
  • Monoisotopic Mass: 297.10921g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 189
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 0Ų

2-Propen-1-aminium, N,N,N-triethyl-3-phenyl-, bromide Related Literature

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